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Compound of Interest

Compound Name: 4-Cyano-4'-octylbiphenyl!

Cat. No.: B1197303

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of 4-Cyano-4'-octylbiphenyl, a compound
commonly used in liquid crystal displays and materials science research.[1][2] Adherence to
these procedural steps is critical for laboratory safety and operational integrity.

Physical and Chemical Properties

Understanding the fundamental properties of 4-Cyano-4'-octylbiphenyl is the first step in safe
handling. This data is crucial for assessing potential hazards and for proper storage.

Property Value

Molecular Formula C21H2sN

Molecular Weight 291.44 g/mol [1]

Appearance White or colorless solid/powder to clear liquid[1]
[2]

Boiling Point ~218 °C at 2 mmHg[1]

Flash Point 113 °C (235.4 °F) - closed cup|3]

CAS Number 52709-84-9[1]
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Hazard Identification and Personal Protective Equipment
(PPE)

4-Cyano-4'-octylbiphenyl is classified with several hazards, necessitating the use of
appropriate Personal Protective Equipment (PPE).[4]

GHS Hazard Classification:[3][4]

o Acute Dermal Toxicity, Category 4

Acute Inhalation Toxicity, Category 4

Skin Irritation, Category 2

Serious Eye Irritation, Category 2

Specific target organ toxicity — single exposure, Category 3 (May cause respiratory
irritation)

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Purpose

Hand Protection

Chemical-resistant nitrile
gloves.[5][6][7]

To prevent skin contact, as the
substance is harmful if it
comes into contact with skin

and causes skin irritation.[4]

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be
required for splash hazards.[4]

To protect against serious eye

irritation.[4]

Skin and Body Protection

Lab coat or other protective
clothing to prevent skin

exposure.

To prevent skin contact and
contamination of personal
clothing.[4]

Respiratory Protection

Use only in a well-ventilated
area. If dust or vapors are
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used.[4][8]

To prevent inhalation, as the
substance is harmful if inhaled
and may cause respiratory
irritation.[4]

Operational Plan for Handling

A systematic approach to handling 4-Cyano-4'-octylbiphenyl will minimize exposure and

reduce the risk of incidents.

Step 1: Preparation

Step 2: Handling

Don the appropriate PPE as detailed in the table above.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
Verify that an emergency eyewash station and safety shower are readily accessible.[8]

Assemble all necessary equipment and reagents before handling the compound.
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Handle 4-Cyano-4'-octylbiphenyl in a well-ventilated area or a chemical fume hood to avoid
breathing in dust, fumes, gas, mist, vapors, or spray.[4]

Avoid contact with skin and eyes.

Keep the container tightly closed when not in use.[4]
Prevent the formation of dust.

Wash hands thoroughly after handling.[4]

Step 3: In Case of Exposure

If on skin: Wash with plenty of water. If skin irritation occurs, seek medical attention. Take off
contaminated clothing and wash it before reuse.[4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get
medical help if you feel unwell.[4]

Disposal Plan

Proper disposal of 4-Cyano-4'-octylbiphenyl and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Step 1: Waste Collection

o Collect all waste, including unused material and any contaminated items (e.g., gloves, wipes,
containers), in a dedicated, clearly labeled, and sealed hazardous waste container.[9]

e The container must be compatible with the chemical.
Step 2: Storage

o Store the sealed waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1197303?utm_src=pdf-body
https://www.echemi.com/sds/4-octyl1-1-biphenyl-4-carbonitrile-pd181109110508.html
https://www.echemi.com/sds/4-octyl1-1-biphenyl-4-carbonitrile-pd181109110508.html
https://www.echemi.com/sds/4-octyl1-1-biphenyl-4-carbonitrile-pd181109110508.html
https://www.echemi.com/sds/4-octyl1-1-biphenyl-4-carbonitrile-pd181109110508.html
https://www.echemi.com/sds/4-octyl1-1-biphenyl-4-carbonitrile-pd181109110508.html
https://www.echemi.com/sds/4-octyl1-1-biphenyl-4-carbonitrile-pd181109110508.html
https://www.benchchem.com/product/b1197303?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Biphenyl_4_yl_p_tolyl_methanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Follow all institutional and local regulations for the storage of hazardous waste.
Step 3: Disposal

» Dispose of the contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[4]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[9]

Workflow for Safe Handling of 4-Cyano-4'-
octylbiphenyl
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Start: Acquire
4-Cyano-4'-octylbiphenyl

\/

Step 1: Preparation
- Verify fume hood function
- Assemble materials
- Don appropriate PPE

Step 2: Handling
- Work in fume hood
- Avoid contact and inhalation
- Keep container sealed

Accidental Exposure After Decontamination Routine Procedure

In Case of Exposure
- Follow first aid procedures
- Seek medical attention

Step 3: Waste Collection
- Collect in labeled container

Step 4: Waste Storage
- Store in designated area

Step 5: Final Disposal
- Contact EHS for pickup

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Cyano-4'-octylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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